Cas no 1807122-20-8 (Ethyl 3-bromo-6-chloromethyl-2-cyanophenylacetate)

• Product Name: Ethyl 3-bromo-6-chloromethyl-2-cyanophenylacetate
• CAS No: 1807122-20-8
• MF: C₁₂H₁₁BrClNO₂
• MW: 316.578241586685
• CID: 4945974
• Update Time: 2025-06-11

Ethyl 3-bromo-6-chloromethyl-2-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-6-chloromethyl-2-cyanophenylacetate

• Inchi： 1S/C12H11BrClNO2/c1-2-17-12(16)5-9-8(6-14)3-4-11(13)10(9)7-15/h3-4H,2,5-6H2,1H3
• InChI Key： QEQCJVYHLYFMQR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CCl)=C(C=1C#N)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 315
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-bromo-6-chloromethyl-2-cyanophenylacetate

Ethyl 3-bromo-6-chloromethyl-2-cyanophenylacetate (CAS No. 1807122-20-8): A Comprehensive Overview

Ethyl 3-bromo-6-chloromethyl-2-cyanophenylacetate (CAS No. 1807122-20-8) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, plays a crucial role in the synthesis of various bioactive molecules, making it a valuable intermediate in drug development.

The molecular structure of Ethyl 3-bromo-6-chloromethyl-2-cyanophenylacetate consists of a phenyl ring substituted with a bromine atom at the 3-position, a chloromethyl group at the 6-position, and a cyano group at the 2-position. Additionally, the presence of an acetoate ester at the terminal position enhances its reactivity and utility in synthetic pathways. This specific arrangement of functional groups makes it an attractive candidate for further chemical modifications, enabling the development of novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds featuring halogenated aromatic moieties. The bromine and chlorine substituents in Ethyl 3-bromo-6-chloromethyl-2-cyanophenylacetate not only contribute to its electronic properties but also serve as handles for further functionalization. Such structural features are often exploited in medicinal chemistry to modulate binding affinity and metabolic stability, which are critical factors in drug design.

One of the most compelling aspects of Ethyl 3-bromo-6-chloromethyl-2-cyanophenylacetate is its versatility in synthetic applications. The cyano group can be readily converted into other functional groups such as carboxylic acids or amides, while the chloromethyl group can undergo nucleophilic substitution reactions to introduce diverse side chains. These transformations make it an indispensable building block for constructing complex molecular architectures.

Recent studies have highlighted the importance of halogenated phenyl derivatives in the development of anticancer agents. The structural motif present in Ethyl 3-bromo-6-chloromethyl-2-cyanophenylacetate bears a strong resemblance to several known kinase inhibitors, which have shown promising results in preclinical trials. By leveraging this scaffold, researchers have been able to design molecules with enhanced selectivity and potency against target enzymes involved in cancer progression.

The acetoate ester functionality in Ethyl 3-bromo-6-chloromethyl-2-cyanophenylacetate also plays a pivotal role in its reactivity. It can be hydrolyzed under basic conditions to yield a corresponding carboxylic acid, which can then be further modified through various chemical reactions. This adaptability makes it a valuable intermediate for synthesizing both small-molecule drugs and biologics.

In addition to its applications in drug development, Ethyl 3-bromo-6-chloromethyl-2-cyanophenylacetate has found utility in materials science and agrochemical research. Its unique electronic properties make it a suitable candidate for designing organic semiconductors and light-emitting materials. Furthermore, its structural features can be exploited to develop novel pesticides and herbicides with improved efficacy and environmental safety.

The synthesis of Ethyl 3-bromo-6-chloromethyl-2-cyanophenylacetate typically involves multi-step organic transformations starting from readily available precursors. Advanced synthetic methodologies such as cross-coupling reactions, halogenation processes, and esterification techniques are commonly employed to construct the desired molecular framework. The optimization of these synthetic routes is crucial for achieving high yields and purity, which are essential for pharmaceutical applications.

The pharmacological evaluation of derivatives derived from Ethyl 3-bromo-6-chloromethyl-2-cyanophenylacetate has revealed several interesting findings. In vitro studies have demonstrated that certain analogs exhibit significant inhibitory activity against various therapeutic targets, including kinases and transcription factors. These findings have prompted further investigation into the structure-activity relationships (SAR) of this class of compounds, aiming to identify lead candidates for clinical development.

The growing body of evidence supporting the therapeutic potential of halogenated phenyl derivatives has spurred interest among academic institutions and pharmaceutical companies worldwide. Collaborative efforts between researchers have led to the discovery of several novel compounds with promising pharmacological profiles. The continued exploration of derivatives based on Ethyl 3-bromo-6-chloromethyl-2-cyanophenylacetate is expected to yield new insights into disease mechanisms and provide innovative solutions for treating complex disorders.

In conclusion, Ethyl 3-bromo-6-chloromethyl-2-cyanophenylacetate (CAS No. 1807122-20-8) represents a versatile and highly valuable compound in the realm of pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for synthesizing bioactive molecules with potential therapeutic applications. As research in this field progresses, we can anticipate further discoveries that will expand its utility across multiple domains of science and industry.